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Compound of Interest

Compound Name: Calcium acetylacetonate

Cat. No.: B101556

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcium acetylacetonate, Ca(acac)z, is an organometallic compound recognized for its
versatility in various industrial and chemical applications. While it is widely known as a heat
stabilizer for polymers like PVC, its role as a catalyst in organic synthesis is an area of growing
interest.[1][2][3] This document provides a detailed overview of the catalytic applications of
calcium acetylacetonate in key organic reactions, including polymerization, transesterification,
and condensation reactions. The information is compiled to assist researchers and
professionals in drug development and materials science in exploring the potential of this
accessible and non-toxic catalyst.[1]

Physicochemical Properties of Calcium
Acetylacetonate

Calcium acetylacetonate is typically a white to off-white crystalline powder with good solubility
in organic solvents and limited solubility in water.[4] Its chelated structure contributes to its
thermal stability.[4]
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Property Value

Chemical Formula C10H14Ca0a4

Molar Mass 238.29 g/mol

Melting Point Decomposes at high temperatures
Appearance White to off-white crystalline powder

Catalytic Applications in Organic Synthesis

Calcium acetylacetonate has been explored as a catalyst in several important organic
transformations. Its performance, however, varies significantly depending on the reaction type
and conditions.

Ring-Opening Polymerization (ROP) of Cyclic Esters

The ring-opening polymerization of cyclic esters like lactide (LA) and e-caprolactone (CL) is a
primary method for producing biodegradable polyesters such as polylactic acid (PLA) and
polycaprolactone (PCL). While various metal acetylacetonates have been investigated as
catalysts for this reaction, the efficacy of calcium acetylacetonate has been a subject of

specific investigation.
a. Ring-Opening Polymerization of L-Lactide

A study by Kricheldorf and Weidner investigated the bulk polymerization of L-lactide using a
range of metal acetylacetonate complexes.[1][2][3][5] Their findings indicated that under the
tested conditions, calcium acetylacetonate was not an effective catalyst.

Experimental Data Summary:
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Temperature Monomer/Cata _ Conversion
Catalyst . Time (h)
(°C) lyst Ratio (%)
No
Ca(acac)2 140 500:1 24 o
Polymerization
No
Ca(acac): 180 500:1 2

Polymerization

Data sourced from Kricheldorf & Weidner, 2025.[1][2][3][5]

This negative result is crucial for researchers, indicating that for the ring-opening
polymerization of L-lactide, other metal acetylacetonates, such as those of zirconium and tin,
are significantly more active.[1][2][3][5]

Logical Workflow for Catalyst Screening in ROP:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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